2-[(3,5-Dichloroanilino)methylene]-1,3-cyclohexanedione
Overview
Description
“2-[(3,5-Dichloroanilino)methylene]-1,3-cyclohexanedione” is a chemical compound with the molecular formula C13H11Cl2NO2 . It is a derivative of aniline, which is substituted with two chlorine atoms .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexanedione ring with a methylene group linked to a 3,5-dichloroanilino group . The exact structure can be found in chemical databases like PubChem .Scientific Research Applications
Crystal Structure and Synthesis
- Crystal Structure Analysis : The crystal structure of 2-methyl-1,3-cyclohexanedione, a compound similar to 2-[(3,5-Dichloroanilino)methylene]-1,3-cyclohexanedione, has been analyzed using X-ray methods. The study revealed that molecules are present in the enolized form in the crystal and form hydrogen bonds, linking molecules into planar chains (Katrusiak, 1993).
- Preparation Techniques : The preparation of 2,2′-Methylenebis(1,3-cyclohexanedione) has been explored, showing a purity of 99.8% and an improved yield from 84.2% to 92.8%. This synthesis process provides insights into the potential methods for synthesizing similar compounds (Wang Li-xian & W. Hong, 2006).
Chemical Transformations and Properties
- Synthesis and Structural Characterization : Research on the synthesis and crystal structure of 2,2'-(3-nitro-4-chlorobenzyl) methylene bis(3-hydroxy-5,5-dimethyl-2-cyclohexene-1-one) provides valuable insights into the chemical transformations and structural properties of similar compounds (Z. Zhang et al., 2013).
- Biological Activity : A study on the synthesis and characterization of biologically active 2 (Dimethylamino) Cyclohexane-1, 3-Dione, which is structurally related to 2-[(3,5-Dichloroanilino)methylene]-1,3-cyclohexanedione, offers insights into the potential biological applications of such compounds (V. Jeyachandran, 2021).
- Inclusion Properties in Crystals : The inclusion properties of hydrogen-bonded 1,3-cyclohexanedione cyclamers in crystals provide a basis for understanding how similar compounds might behave in crystalline structures (M. C. Etter et al., 1990).
Advanced Synthesis Methods
- Ultrasonic Catalysis : An advanced synthesis method involving the use of urea and ultrasound for the preparation of arylmethylene bis derivatives, related to 2-[(3,5-Dichloroanilino)methylene]-1,3-cyclohexanedione, highlights efficient and environmentally friendly production techniques (Ji-tai Li et al., 2012).
Phase Transition Studies
- Phase Transition Analysis : The phase transition in crystals similar to 2-[(3,5-Dichloroanilino)methylene]-1,3-cyclohexanedione, induced by the ordering of methylene groups, offers insights into the physical properties and stability of these compounds under different conditions (A. Katrusiak, 2000).
properties
IUPAC Name |
2-[(3,5-dichlorophenyl)iminomethyl]-3-hydroxycyclohex-2-en-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2NO2/c14-8-4-9(15)6-10(5-8)16-7-11-12(17)2-1-3-13(11)18/h4-7,17H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDYYJGPFAYLJEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=C(C(=O)C1)C=NC2=CC(=CC(=C2)Cl)Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3,5-Dichloroanilino)methylene]-1,3-cyclohexanedione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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